Cas no 2648919-84-8 ((2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2648919-84-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5923396
• PubChem ID: 165509586
• Update Time: 2025-05-19

(2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• (2S)-2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• EN300-1559557
• 2648919-84-8

• Inchi： 1S/C28H34N2O5/c1-2-9-24(27(32)33)29-26(31)16-25(18-10-3-4-11-18)30-28(34)35-17-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,18,23-25H,2-4,9-11,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25?/m0/s1
• InChI Key： DKUNLQKAYWAZLN-SKCDSABHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)CCC)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Introduction to (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid (CAS No. 2648919-84-8)

(2S-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid) is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2648919-84-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular framework of this compound, featuring a cyclopentyl group, a fluorenyl methoxycarbonyl moiety, and an amide linkage, positions it as a promising candidate for various biochemical interactions.

The structural composition of (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid is meticulously designed to enhance its pharmacological activity. The presence of the 2S configuration indicates a specific stereochemical arrangement, which is crucial for the compound's biological efficacy. This stereochemistry influences how the molecule interacts with biological targets, potentially modulating enzyme activity or receptor binding. The cyclopentyl group contributes to the molecule's solubility and stability, while the fluorenyl methoxycarbonyl moiety enhances its metabolic stability and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can target complex biological pathways. (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid has been explored in various preclinical studies for its potential role in modulating inflammatory responses and pain signaling. Its ability to interact with specific enzymes and receptors has made it a valuable tool in understanding the mechanisms underlying these physiological processes. Furthermore, its structural features suggest that it may have applications in the treatment of neurological disorders, where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The combination of structural complexity and functional diversity makes it an attractive candidate for further investigation. Researchers have utilized computational modeling and high-throughput screening techniques to evaluate its interactions with various biological targets. These studies have revealed promising leads for developing new therapeutic agents that could address unmet medical needs.

The synthesis of (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including chiral resolution techniques and protective group strategies, have been employed to ensure high yield and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that enable the production of such intricate molecules.

Recent studies have also explored the pharmacokinetic properties of this compound. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been carefully evaluated to assess its potential for clinical use. The presence of the fluorenyl methoxycarbonyl group contributes to its stability in biological systems, while the cyclopentyl moiety influences its distribution and excretion rates. These findings are crucial for optimizing dosing regimens and predicting side effects in future clinical trials.

The therapeutic potential of (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid extends beyond pain management and inflammation modulation. Preliminary research suggests that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its structural similarities to known bioactive compounds indicate that it could serve as a scaffold for designing new drugs with enhanced efficacy and reduced toxicity.

In conclusion, (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2648919-84-8) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structure, stereochemistry, and functional groups make it a valuable tool for studying complex biological pathways and developing new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and improving patient care.